Cas no 328263-19-0 (Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate)

• Product Name: Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate
• CAS No: 328263-19-0
• MF: C₁₂H₁₄BrNO₃S
• MW: 332.213461399078
• CID: 5744532
• PubChem ID: 4427669
• Update Time: 2025-06-28

Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate Chemical and Physical Properties

Names and Identifiers

• 328263-19-0
• SR-01000309526-1
• AKOS005106765
• SR-01000309526
• ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate
• JS-0007
• ethyl 2-[[2-(4-bromophenyl)sulfanylacetyl]amino]acetate
• ethyl2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate
• ETHYL 2-((2-[(4-BROMOPHENYL)SULFANYL]ACETYL)AMINO)ACETATE
• Glycine, N-[[(4-bromophenyl)thio]acetyl]-, ethyl ester (9CI)
• Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate

• Inchi： 1S/C12H14BrNO3S/c1-2-17-12(16)7-14-11(15)8-18-10-5-3-9(13)4-6-10/h3-6H,2,7-8H2,1H3,(H,14,15)
• InChI Key： HIMNWWKLQODBFV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCC(NCC(=O)OCC)=O

Computed Properties

• Exact Mass: 330.98778g/mol
• Monoisotopic Mass: 330.98778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 455.3±35.0 °C(Predicted)
• pka: 13.07±0.46(Predicted)

Additional information on Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate

Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate (CAS No. 328263-19-0): A Comprehensive Overview

Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate (CAS No. 328263-19-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate consists of an ethyl ester group, a sulfanyl (thioether) linkage, and a brominated phenyl ring. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and characterization of Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield. One notable method involves the reaction of 4-bromothiophenol with 2-aminoethyl acetate, followed by esterification with ethanol. This approach not only simplifies the synthesis process but also enhances the overall efficiency and scalability.

In terms of biological activity, Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate has demonstrated significant potential as a therapeutic agent. Preliminary studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception.

Furthermore, Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate has been evaluated for its pharmacokinetic properties. In vitro and in vivo studies have revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics make it a promising candidate for further development as a drug candidate.

The safety profile of Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate has also been extensively studied. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. This favorable safety profile supports its potential for clinical translation.

In addition to its therapeutic applications, Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate has been explored for its use in drug delivery systems. Researchers have investigated the encapsulation of this compound in nanoparticles and liposomes to enhance its bioavailability and target specificity. These delivery systems have shown promising results in improving the therapeutic efficacy and reducing side effects associated with conventional drug administration.

The mechanism of action of Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate is an area of ongoing research. Studies suggest that this compound interacts with specific receptors or enzymes involved in inflammatory pathways, leading to the modulation of downstream signaling events. Understanding these mechanisms is crucial for optimizing the compound's therapeutic potential and developing more effective treatment strategies.

Recent advancements in computational chemistry have also contributed to the understanding of Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate. Molecular dynamics simulations and docking studies have provided insights into the binding interactions between this compound and its target proteins. These computational tools are invaluable for guiding the rational design of more potent and selective analogs.

In conclusion, Ethyl 2-{2-[(4-bromophenyl)sulfanyl]acetamido}acetate (CAS No. 328263-19-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, biological activity, pharmacokinetic properties, safety profile, and applications in drug delivery systems make it a valuable candidate for further investigation and development as a novel therapeutic agent.